mGluR
  • Cinnabarinic Acid
    Cinnabarinic Acid
    • Cat. No.:
    • B028086
    • CAS No.:
    • 606-59-7
    • Molecular Formula:
    • C14H8N2O6
    • Molecular Weight:
    • 300.22 g/mol
    Description
    Cinnavalininate is a phenoxazine.
    Cinnavalininate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
    structure
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  • VU0486321
    VU0486321
    • Cat. No.:
    • B611763
    • CAS No.:
    • 1816301-67-3
    • Molecular Formula:
    • C20H12ClFN2O4
    • Molecular Weight:
    • 398.77
    Description
    VU0486321 is a potent mGlu1 PAM with moderate rat PK (CLp = 13.3. mL/min/kg,t1/2 = 54 min), good free fraction (human fu = 0.05, rat fu =0.03) and excellent CNS penetration (Kp = 1.02)....
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  • VU6001376
    VU6001376
    • Cat. No.:
    • B611770
    • CAS No.:
    • Molecular Formula:
    • C18H14F2N6OS
    • Molecular Weight:
    • 400.4 g/mol
    Description
    VU6001376 is a potent and selective mGlu4 PAMs. It has EC50 = 50.1 nM, 50.5% GluMax). It showed selective mGlu4 PAM with an excellent rat DMPK profile (in vivo rat CLp = 3.1 mL/min/kg, t1/2 = 445 mi...
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  • VU6001966
    VU6001966
    • Cat. No.:
    • B611771
    • CAS No.:
    • Molecular Formula:
    • C17H15FN4O2
    • Molecular Weight:
    • 326.32 g/mol
    Description
    VU6001966 is a potent and selective mGlu2 inhibitor and Negative allosteric modulator. VU6001966 has a mGlu2 IC50 = 78 nM and mGlu3 IC50 > 30 μM. It exhibits excellent central nervous system (CNS) penetration an...
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  • VU6005649
    VU6005649
    • Cat. No.:
    • B611773
    • CAS No.:
    • Molecular Formula:
    • C16H12F5N3O
    • Molecular Weight:
    • 357.28 g/mol
    Description
    VU6005649 is a potent and CNS Penetrant mGlu7/8 Receptor PAM with in vivo efficacy in a mouse contextual fear conditioning model.
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  • VU6012962
    VU6012962
    • Cat. No.:
    • B611777
    • CAS No.:
    • Molecular Formula:
    • C21H19F3N4O4
    • Molecular Weight:
    • 448.4 g/mol
    Description
    VU6012962 is an orally bioavailable and CNS-penetrant metabotropic glutamate receptor 7 (mGlu7) negative allosteric modulator (NAM) that achieves exposure in cerebral spinal fluid (CSF) 2.5x above the in vitro I...
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  • Foliglurax hydrochloride
    Foliglurax hydrochloride
    • Cat. No.:
    • B1654203
    • CAS No.:
    • 2133294-96-7
    • Molecular Formula:
    • C23H24ClN3O3S
    • Molecular Weight:
    • 458.0 g/mol
    Description
    Foliglurax hydrochloride is a useful research compound. Its molecular formula is C23H24ClN3O3S and its molecular weight is 458.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Foliglurax hy...
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  • Oxomemazine
    Oxomemazine
    • Cat. No.:
    • B7818712
    • CAS No.:
    • 174508-14-6
    • Molecular Formula:
    • C18H22N2O2S
    • Molecular Weight:
    • 330.4 g/mol
    Description
    Oxomemazine is a member of phenothiazines.
    OXOMEMAZINE is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 2 investigational indications.
    selective for M1 m...
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  • VU0431316
    VU0431316
    • Cat. No.:
    • B13438389
    • CAS No.:
    • Molecular Formula:
    • C14H9ClN6O2
    • Molecular Weight:
    • 328.71 g/mol
    Description
    VU0431316 is a useful research compound. Its molecular formula is C14H9ClN6O2 and its molecular weight is 328.71 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0431316 suitable for many r...
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  • VU0424465
    VU0424465
    • Cat. No.:
    • B15619519
    • CAS No.:
    • Molecular Formula:
    • C19H19FN2O2
    • Molecular Weight:
    • 326.4 g/mol
    Description
    VU0424465 is a useful research compound. Its molecular formula is C19H19FN2O2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0424465 suitable for many re...
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